Cas no 51638-12-1 (Phosphonic acid, [2-(4-fluorophenyl)-2-oxoethyl]-, dimethyl ester)

• Product name: Phosphonic acid, [2-(4-fluorophenyl)-2-oxoethyl]-, dimethyl ester
• CAS No: 51638-12-1
• MF: C₁₀H₁₂FO₄P
• MW: 246.17208
• CID: 361802
• PubChem ID: 11149268

Phosphonic acid, [2-(4-fluorophenyl)-2-oxoethyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [2-(4-fluorophenyl)-2-oxoethyl]-, dimethyl ester
• 2-dimethoxyphosphoryl-1-(4-fluorophenyl)ethanone
• 51638-12-1
• SCHEMBL2322443
• DTXSID80456980

• Inchi： InChI=1S/C10H12FO4P/c1-14-16(13,15-2)7-10(12)8-3-5-9(11)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： BDVORWKKBOPJIB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(CP(OC)(=O)OC)=O)C=C1

Computed Properties

• Exact Mass: 246.04576
• Monoisotopic Mass: 246.04572402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6